molecular formula C7H9N3O2S B8390287 3-hydrazino-2H,3H-1,2-benzisothiazole 1,1-dioxide

3-hydrazino-2H,3H-1,2-benzisothiazole 1,1-dioxide

Cat. No.: B8390287
M. Wt: 199.23 g/mol
InChI Key: BPLRWBPYWZHFEE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-hydrazino-2H,3H-1,2-benzisothiazole 1,1-dioxide is a useful research compound. Its molecular formula is C7H9N3O2S and its molecular weight is 199.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H9N3O2S

Molecular Weight

199.23 g/mol

IUPAC Name

(1,1-dioxo-2,3-dihydro-1,2-benzothiazol-3-yl)hydrazine

InChI

InChI=1S/C7H9N3O2S/c8-9-7-5-3-1-2-4-6(5)13(11,12)10-7/h1-4,7,9-10H,8H2

InChI Key

BPLRWBPYWZHFEE-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(NS2(=O)=O)NN

Origin of Product

United States

Synthesis routes and methods

Procedure details

36.6 g (0.2 mol) of 3-keto-2H,3H-1,2-benzisothiazole 1,1-dioxide and 20 g of hydrazine hydrate in 200 ml of n-butanol are boiled under reflux for about 35 hours. The yellow solution is then evaporated down in vacuo, and the residue is stirred with 50 ml of acetic acid. The crystal slurry is filtered under suction, and the crude product which is obtained in this manner and has a melting point of 249° C. can be recrystallized from water. 36.3 g (91% of theory) of 3-hydrazino-2H,3H-1,2-benzisothiazole 1,1-dioxide of melting point 263° C. are obtained.
Quantity
36.6 g
Type
reactant
Reaction Step One
Quantity
20 g
Type
reactant
Reaction Step Two
Quantity
200 mL
Type
solvent
Reaction Step Three

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